Cas no 109-80-8 (propane-1,3-dithiol)

propane-1,3-dithiol structure

Product Name:propane-1,3-dithiol

CAS No:109-80-8

Molecular Formula:C₃H₈S₂

Molecular Weight:108.22

MDL:MFCD00004904

CID:35580

PubChem ID:8013

propane-1,3-dithiol Properties

Names and Identifiers

- 1,3-dimercaptopropane
- 1,3-propanedithiol
- dithiotrimethyleneglycol
- trimethylene dimercaptan
- trimethylenedithioglycol
- Propane-1,3-dithiol
- 1-3-Propanedithiol
- Trimethylene Dithiol
- PDT
- NDR-132
- FEMA 3588
- 1,3-diethyl thiol
- 1,3-DITHIOPROPANE
- 1,3-Propandeithiol
- Propan-1,3-dithiol
- 1,3-Propanebisthiol
- 1,3-Propanedithiol
- +Expand
- MDL： MFCD00004904
- InChIKey： ZJLMKPKYJBQJNH-UHFFFAOYSA-N
- Inchi： 1S/C3H8S2/c4-2-1-3-5/h4-5H,1-3H2
- SMILES： C(CS)CS
- BRN： 1071197

Computed Properties

Exact Mass: 108.00700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 108.006742
Heavy Atom Count: 5
Complexity: 12.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 2

Experimental Properties

LogP: 1.23610
PSA: 77.60000
Merck: 7801
Refractive Index: n20/D 1.539(lit.)
Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
Boiling Point: 170°C
Melting Point: -79°C(lit.)
Vapor Pressure: 5 mmHg ( 37.7 °C)
Flash Point: Fahrenheit: 141.8 ° f
Celsius: 61 ° c
FEMA: 3588
Color/Form: Colorless liquid with foul smell.
Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases, reducing agents, alkali metals. Store cool.
Solubility: Not determined
Density: 1.078 g/mL at 25 °C(lit.)

propane-1,3-dithiol Security Information

Symbol: GHS07
RTECS：TZ2585500
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xi
Hazardous Material transportation number：3336
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes
HazardClass：6.1
FLUKA BRAND F CODES：13

propane-1,3-dithiol Customs Data

HS CODE：29309070
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

propane-1,3-dithiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB43144-5g	1,3-Dimercaptopropane	109-80-8	98%	5g	$16.00	2024-04-20
abcr	AB132816-5 g	1,3-Propanedithiol, 97%; .	109-80-8	97%	5 g	€51.50	2023-07-20
Ambeed	A771292-5g	1,3-Propanedithiol	109-80-8	98%	5g	$14.0	2024-05-30
Apollo Scientific	OR70117-25g	1,3-Propanedithiol	109-80-8	97%	25g	£95.00	2023-09-02
Enamine	EN300-21699-0.05g	propane-1,3-dithiol	109-80-8	93%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D910848-100g	1,3-Propanedithiol	109-80-8	95%	100g	$150	2022-09-02
Life Chemicals	F0001-0205-0.25g	propane-1,3-dithiol	109-80-8	95%+	0.25g	$18.0	2023-09-07
Oakwood	101936-1g	Propane-1,3-dithiol	109-80-8	98%	1g	$10.00	2024-07-19
TRC	P760325-5g	1,3-Propanedithiol	109-80-8		5g	$ 58.00	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A15261-5g	1,3-Propanedithiol, 97%	109-80-8	97%	5g	￥289.00	2023-04-23

propane-1,3-dithiol Synthesis

propane-1,3-dithiol Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:109-80-8)

MR./MRS.:ZHENG YU HAN

Phone:15107128801

Email:1400818899@qq.com

Shanghai Macklin Biochemical Co., Ltd

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(CAS:109-80-8)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.

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(CAS:109-80-8)

MR./MRS.:WU JING LI

Phone:18971238634

Email:2189484023@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:109-80-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:109-80-8)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:109-80-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

propane-1,3-dithiol Related Literature

1. Samarium(II)-mediated 4-exo-trig cyclisations of unsaturated aldehydes. A stereoselective approach to functionalised cyclobutanols

Derek Johnston,Catherine F. McCusker,Kenneth Muir,David J. Procter J. Chem. Soc. Perkin Trans. 1 2000 681
2. Synthetic approaches to the C11–C27 fragments of bryostatins

Anthony P. Green,Simon Hardy,Eric J. Thomas Org. Biomol. Chem. 2017 15 9475
3. Facile synthesis of epoxide-co-propylene sulphide polymers with compositional and architectural control

Niloofar Safaie,Jessica Smak,Danielle DeJonge,Shiwang Cheng,Xiaobing Zuo,Kohji Ohno,Robert C. Ferrier Polym. Chem. 2022 13 2803
4. Discovery of a new class of 16-membered (2Z,11Z)-3,11-di(aryl/naphthyl)-1,13-dioxa-5,9-dithia-2,12-diazacyclohexadeca-2,11-dienes as anti-tumor agents

Mohan Reddy Bodireddy,Ranjeet Singh Mahla,P. Md. Khaja Mohinuddin,G. Trivikram Reddy,D. Vijaya Raghava Prasad,Himanshu Kumar,N. C. Gangi Reddy RSC Adv. 2016 6 75651
5. Structure, solution chemistry, antiproliferative actions and protein binding properties of non-conventional platinum(ii) compounds with sulfur and phosphorus donors

Carolin Mügge,Claudia Rothenburger,Antje Beyer,Helmar G?rls,Chiara Gabbiani,Angela Casini,Elena Michelucci,Ida Landini,Stefania Nobili,Enrico Mini,Luigi Messori,Wolfgang Weigand Dalton Trans. 2011 40 2006
6. Advances in the total synthesis of biologically important callipeltosides: a review

Hidayat Hussain,Ivan R. Green,Karsten Krohn,Ishtiaq Ahmed Nat. Prod. Rep. 2013 30 640
7. Alcohol-mediated direct dithioacetalization of alkynes with 2-chloro-1,3-dithiane for the synthesis of Markovnikov dithianes

Teng Liu,Lixia Tian,Junshan Lai,Deng Min,Mengnan Qu,Shouchu Tang Org. Biomol. Chem. 2017 15 4068
8. Polymer chain editing: functionality “knock-in”, “knock-out” and replacement via cross metathesis reaction and thiol-Michael addition

Jie Ren,Junpo He Polym. Chem. 2020 11 4807
9. Convergent stereoselective synthesis of multiple sulfated GlcNα(1,4)GlcAβ(1,4) dodecasaccharides

Hiroshi Tanaka,Yusuke Tateno,Takashi Takahashi Org. Biomol. Chem. 2012 10 9570
10. Recent developments of ketene dithioacetal chemistry

Ling Pan,Xihe Bi,Qun Liu Chem. Soc. Rev. 2013 42 1251

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Cas no 109-80-8 (propane-1,3-dithiol)

propane-1,3-dithiol Properties

Names and Identifiers

Computed Properties

Experimental Properties

propane-1,3-dithiol Security Information

propane-1,3-dithiol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

propane-1,3-dithiol Price

propane-1,3-dithiol Synthesis

propane-1,3-dithiol Suppliers

propane-1,3-dithiol Related Literature

Related Categories

109-80-8 (propane-1,3-dithiol) Related Products